Cas no 67268-37-5 (4H-furo3,2-bpyrrole-5-carboxylic acid)

4H-Furo[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused furopyrrole scaffold. This compound is of interest in medicinal chemistry and organic synthesis due to its rigid bicyclic structure, which serves as a versatile intermediate for constructing pharmacologically active molecules. The carboxylic acid functional group enhances its utility in derivatization reactions, enabling the formation of amides, esters, and other derivatives. Its fused ring system may contribute to improved binding affinity in drug design, particularly for targets requiring planar or electron-rich motifs. The compound's stability and synthetic accessibility make it a valuable building block for developing novel heterocyclic compounds with potential applications in pharmaceuticals and materials science.

4H-furo3,2-bpyrrole-5-carboxylic acid structure

67268-37-5 structure

Product Name:4H-furo3,2-bpyrrole-5-carboxylic acid

CAS No:67268-37-5

MF:C₇H₅NO₃

MW:151.119501829147

MDL:MFCD07368660

CID:820077

PubChem ID:7141881

Update Time:2025-10-18

4H-furo3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4H-Furo[3,2-b]pyrrole-5-carboxylic acid
- 5-carboxyfuro[3,2-b]pyrrole
- ETHYL FURO[3,2-B]PYRROLE-5-CARBOXYLATE
- 4H-Furo< 3,2-b> pyrrol-5-carbonsaeure
- 5-carboxyfuro[3,2-b]pyrrole, 1
- AC1OG681
- BB_SC-8241
- CHEMBL492591
- CTK7I7317
- SureCN679809
- SCHEMBL679809
- SEP-227900
- FT-0678207
- F2158-1433
- BDBM31147
- AS-5468
- CCG-358158
- A867307
- CS-0071406
- SY143831
- MFCD07368660
- UNII-NPA5DYB93P
- 4H-furo[3,2-b]pyrrole-5-carboxylic acid, AldrichCPR
- Q27454870
- EN300-114402
- AKOS005141677
- SUN
- NPA5DYB93P
- Z1198172211
- 4H-Furo[3,2-b]pyrrole-5-carboxylicacid
- 4P5
- DTXSID60427996
- MMAIBGHDBYQYDI-UHFFFAOYSA-N
- AKOS040759467
- 67268-37-5
- 4H-Furo(3,2-b)pyrrole-5-carboxylic acid
- DTXCID80378830
- furo[3,2-b]pyrrole-5-carboxylic acid
- BRD-K49504902-001-01-6
- GLXC-03291
- STK894043
- BBL012139
- 4H-furo3,2-bpyrrole-5-carboxylic acid
- MDL： MFCD07368660
- Inchi： 1S/C7H5NO3/c9-7(10)5-3-6-4(8-5)1-2-11-6/h1-3,8H,(H,9,10)
- InChI Key： MMAIBGHDBYQYDI-UHFFFAOYSA-N
- SMILES： O1C=CC2=C1C=C(C(=O)O)N2

Computed Properties

Exact Mass: 179.05827
Monoisotopic Mass: 151.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.2A^2
XLogP3: 1.1

Experimental Properties

Density: 1.288
Boiling Point: 298.307°C at 760 mmHg
Flash Point: 134.212°C
Refractive Index: 1.595
Solubility: DMSO: soluble0.5mg/mL (warmed; mostly soluble with heating)
PSA: 55.23

4H-furo3,2-bpyrrole-5-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C

4H-furo3,2-bpyrrole-5-carboxylic acid Pricemore >>

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